N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H21NO4/c1-25-17-9-5-6-14-12-18(26-19(14)17)20(23)22-13-21(24,16-10-11-16)15-7-3-2-4-8-15/h2-9,12,16,24H,10-11,13H2,1H3,(H,22,23)
• InChI Key: XJLNSHHUNCPARC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3CC3)(C4=CC=CC=C4)O
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-7-methoxybenzofuran-2-carboxamide, also known as CPP-115, is a novel compound that has gained significant attention in the field of scientific research. CPP-115 is a potent and selective inhibitor of the enzyme GABA transaminase, which is responsible for the breakdown of the neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity in the brain. The inhibition of GABA transaminase by CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits.

Scientific Research Applications

Structural Analogs and Functionalities

Compounds with complex structures like N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-7-methoxybenzofuran-2-carboxamide often find applications in various fields of scientific research due to their unique chemical properties. Research typically focuses on exploring these compounds for their potential biological activities, including antimicrobial, anticancer, and antioxidant properties, among others.

• Pharmacological Potential : Compounds featuring benzofuran cores and substituted amides are frequently studied for their pharmacological activities. The benzofuran moiety, in particular, is known for its presence in molecules with significant biological activities, including anticancer, antiviral, and anti-inflammatory effects. The specific substituents and functional groups can modulate these activities, offering a rich area for drug discovery and development (Che et al., 2011).

• Material Science Applications : Beyond biological activities, such compounds might also be investigated for material science applications, especially in the development of novel organic semiconductors, photovoltaic materials, or as components in organic light-emitting diodes (OLEDs). The electronic properties of benzofuran derivatives can be finely tuned for specific needs, making them valuable in these contexts (Chi & Chou, 2010).

• Environmental Impact Studies : Some research efforts are directed towards understanding the environmental fate, toxicity, and biodegradation pathways of structurally complex organic compounds. This is crucial for assessing their environmental impact, especially for those used in pharmaceuticals, agrochemicals, or industrial processes (Bedoux et al., 2012).